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For Immediate Release

NIJMEGEN, Netherlands – December 12, 2025 – Sonlicromanol hydrochloride (formerly

KH176), a clinical-stage therapeutic agent developed by Khondrion, is a novel small molecule

designed to combat the multifaceted pathology of primary mitochondrial diseases (PMD). Its

mechanism of action is centered on a unique triple-action approach that addresses the core

cellular dysfunctions characteristic of these disorders: reductive and oxidative distress, and

inflammation. This technical guide provides an in-depth exploration of the cellular pathways

affected by sonlicromanol and its active metabolite, KH176m, intended for researchers,

scientists, and professionals in drug development.

Introduction to the Pathophysiology of
Mitochondrial Disease and Sonlicromanol's
Therapeutic Rationale
Primary mitochondrial diseases are a group of debilitating genetic disorders stemming from

impaired oxidative phosphorylation (OXPHOS), leading to severe cellular energy deficits.[1]

The dysfunction of the mitochondrial electron transport chain initiates a cascade of detrimental

events, including the overproduction of reactive oxygen species (ROS), a state of cellular redox

imbalance (reductive and oxidative stress), and chronic inflammation.[1][2][3] Sonlicromanol, a

brain-penetrant, orally administered compound, is converted to its active metabolite, KH176m,

which targets these interconnected pathological processes.[1][4]
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Core Cellular Pathways Targeted by
Sonlicromanol's Active Metabolite (KH176m)
The therapeutic efficacy of sonlicromanol is attributed to the multi-target activity of its primary

metabolite, KH176m. This metabolite acts as both a direct antioxidant and a modulator of key

cellular signaling pathways involved in oxidative stress and inflammation.[1][4][5]

Redox Modulation via Inhibition of Microsomal
Prostaglandin E Synthase-1 (mPGES-1)
A pivotal mechanism of KH176m is the selective inhibition of microsomal prostaglandin E

synthase-1 (mPGES-1).[2][4][6][7] In mitochondrial diseases, elevated ROS levels trigger

inflammatory cascades, including the increased production of prostaglandin E2 (PGE2), a

potent inflammatory mediator.[1][4] KH176m intervenes in this pathway by blocking the activity

of mPGES-1, thereby reducing the synthesis of PGE2 and mitigating the inflammatory

response.[1][4][7]
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ROS Scavenging and Survival Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8201813#cellular-pathways-affected-by-
sonlicromanol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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